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Anticancer Mechanisms of Cedrol

Cedrol inhibits cancer cell growth through several key mechanisms, as outlined in the table below.

Mechanism Description Experimental Evidence

Induces Apoptosis Activates the mitochondrial intrinsic pathway

by increasing pro-apoptotic protein BID and
inhibiting anti-apoptotic proteins (Bcl-2, Bcl-

XL). Activates caspase-9 and causes DNA
fragmentation. [1]

Flow cytometry (Annexin V/7-

AAD), DNA gel
electrophoresis, Western blot

for protein levels. [1]

Disrupts Lipid
Rafts

Causes redistribution of cholesterol and
sphingomyelin from cell membrane lipid rafts.

This disrupts pro-survival signaling and
increases production of pro-apoptotic

ceramides. [1]

Combined treatment with lipid
raft-disrupting agent methyl-β-

cyclodextrin showed additive
effects. [1]

Inhibits Pro-
SurvivalSignaling

Reduces levels of phosphorylated AKT, ERK,

and mTOR. Inhibits activity of NF-κB
transcription factor. [1]

Western blot analysis of

protein expression and
phosphorylation. [1]

Targets DNA
Replication

Inhibits Minichromosome Maintenance (MCM)
proteins, particularly MCM7, which are

Western blot, in vivo xenograft
models, histological analysis

of tumor tissues. [2]
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Mechanism Description Experimental Evidence

essential for DNA replication and

overexpressed in cancer. [2]

Generates
Oxidative Stress

Inhibits membrane-bound NADPH oxidase 2

(Nox2) enzyme activity, altering redox balance
in cancer cells. [1]

Specific enzyme activity

assays. [1]

The following diagram illustrates the primary anticancer pathways and cellular targets of cedrol:
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Overview of Cedrol's Anticancer Mechanisms

Experimental Protocols for Key Findings
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For researchers looking to replicate or build upon these findings, here are the core methodologies used in the

cited studies.

Cell Viability and Apoptosis Assays (In Vitro)

Cell Lines: Human leukemia K562, colon cancer HT-29, lung cancer A549. [1] [2]

Viability Assay: Cells treated with varying concentrations of cedrol. Viability measured using water-
soluble tetrazolium salt (WST) assay or similar (e.g., MTT). Absorbance read at 450nm. [2]

Apoptosis Detection:
Annexin V/7-AAD Staining: Cells stained and analyzed by flow cytometry to distinguish

early/late apoptosis and necrosis. [1]
DNA Fragmentation: Extract DNA from treated cells, run on agarose gel to visualize ~200 bp

"ladder" pattern. [1]
Cell Cycle Analysis: Cells fixed, stained with propidium iodide (PI), and analyzed by flow

cytometry to determine sub-G1 population (apoptotic cells). [1]
DAPI Staining: Fluorescent staining of nuclei to observe apoptotic morphology (chromatin

condensation). Visualized by fluorescence microscopy. [2]

Analysis of Protein Expression and Signaling Pathways

Western Blotting:

Cell Lysis: Lyse cedrol-treated and control cells in RIPA or Cytoskeletal buffer with
protease/phosphatase inhibitors. [2]

Protein Separation & Transfer: Separate proteins by SDS-PAGE, transfer to nitrocellulose
membrane. [2]

Antibody Incubation: Block membrane, incubate with primary antibodies (e.g., Bcl-2, pAKT,
MCM7, caspase-9, PARP), then HRP-conjugated secondary antibodies. [1] [2]

Detection: Visualize protein bands using enhanced chemiluminescence (ECL) detection
system. [2]

In Vivo Anticancer Efficacy

Xenograft Model:
Animal Model: Athymic BALB/c-nu female mice. [2]

Tumor Implantation: Subcutaneously inject HT-29 colon cancer cells (5 × 10⁶ cells) into
mouse flank. [2]
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Drug Administration: When tumors palpable, administer cedrol (e.g., 50 mg/kg) intravenously,

multiple times per week for 2+ weeks. Use vehicle and standard drug (e.g., adriamycin)
controls. [2]

Endpoint Analysis: Measure tumor volume regularly, sacrifice mice, excise and weigh tumors.
Process tumor tissue for histology and protein analysis (e.g., MCM7 expression). [2]

Natural Sources & Chemical Profile

Cedrol is a key component of cedarwood oil, primarily obtained from heartwood of trees in Juniperus and

Cupressus genera. [3] [4]

Species
Common
Name

Cedrol Content
(Typical Range)

Notes / Primary Use

Juniperus ashei Texas

Cedarwood

~19% of oil [4] Major commercial source ("Texas

cedarwood oil"). [3]

Juniperus
virginiana

Eastern

Redcedar

~15.8% of oil [4] Major commercial source ("Virginia

cedarwood oil"). [3]

Juniperus
excelsa

Greek Juniper 29.1% - 32.3% (leaf oil)

[5]

Leaf oil; a major constituent. [5]

Juniperus
californica

California

Juniper

Up to 52% (heartwood

oil) [3]

--

Juniperus
chinensis

Chinese

Juniper

Up to 72.9% (heartwood

oil) [3]

Source for anticancer studies. [2]

Chemical Data: Cedrol (CAS 77-53-2) is a tricyclic sesquiterpene alcohol with molecular formula

C₁₅H₂₆O and molecular weight of 222.37 g/mol. [6] It is soluble in DMSO and ethanol but insoluble in
water. [6]

Immunomodulatory and Other Therapeutic Activities

Beyond anticancer effects, cedrol exhibits other bioactivities:
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Immunomodulation: Cedrol and juniper essential oils rich in cedrol can modulate human
neutrophil function. They induce a transient rise in intracellular calcium (Ca²⁺) but subsequently
desensitize the cells to further stimulation by chemoattractants (e.g., N-formyl peptide), thereby

inhibiting neutrophil chemotaxis. This suggests potential for developing anti-inflammatory agents. [7]
Rheumatoid Arthritis (RA) Potential: Cedrol has been identified as a lead compound for

developing JAK3 inhibitors. Structural derivatives of cedrol have been synthesized that show potent
and selective inhibition of JAK3 kinase, a key target in RA pathology, presenting a promising avenue

for new anti-rheumatic drugs. [8]

Key Takeaways for Researchers

Multifaceted Anticancer Action: Cedrol's ability to target multiple hallmarks of cancer (apoptosis

evasion, sustained proliferation, genome instability) via lipid raft disruption and MCM protein inhibition
makes it a promising candidate for combination therapies or as a chemosensitizer. [1] [2]

Therapeutic Repurposing: Strong immunomodulatory data and potential in rheumatoid arthritis via
JAK3 inhibition suggest cedrol's utility could extend beyond oncology. [7] [8]

Source Consideration: Variability in cedrol content among Juniperus species indicates that
selecting the correct source is critical for natural product isolation. J. excelsa leaf oil offers a high-

cedrol alternative to traditional heartwood sources. [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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